Cas no 109032-22-6 (4’-Hydroxy Nimesulide)

• Product Name: 4’-Hydroxy Nimesulide
• CAS No: 109032-22-6
• MF: C₁₃H₁₂N₂O₆S
• MW: 324.309182167053
• CID: 159448
• PubChem ID: 130995
• Update Time: 2025-05-21

4’-Hydroxy Nimesulide Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide,N-[2-(4-hydroxyphenoxy)-4-nitrophenyl]-
• 4’-Hydroxy Nimesulide
• 4-HYDROXY NIMESULIDE
• 4'-Hydroxy Nimesulide
• N-[2-(4-hydroxyphenoxy)-4-nitrophenyl]methanesulfonamide
• 4-[2-(Mesylamino)-5-nitrophenoxy]phenol
• 4-nitro-2-(4'-hydroxyphenoxy)methanesulfonanilide
• N-[4-Nitro-2-(4-hydroxyphenoxy)phenyl]methanesulfonamide
• N-[2-(4-Hydroxyphenoxy)-4-nitrophenyl]-methanesulfonamide
• N-(2-(4-Hydroxyphenoxy)-4-nitrophenyl)methanesulfonamide
• 4'-Hydroxynimesulide (M1)
• 4-Hydroxynimesulide
• DTXSID30148803
• FT-0669887
• Methanesulfonamide, N-(2-(4-hydroxyphenoxy)-4-nitrophenyl)-
• AKOS030254456
• Hydroxynimesulide
• 109032-22-6
• 4-Hydroxy nimesulide
• J-002225
• N-[2-(4-hydroxy-phenoxy)-4-nitro-phenyl]-methane-sulfonamide
• DTXCID1071294
• DB-277189

• Inchi： 1S/C13H12N2O6S/c1-22(19,20)14-12-7-2-9(15(17)18)8-13(12)21-11-5-3-10(16)4-6-11/h2-8,14,16H,1H3
• InChI Key： XYHFQSKAUPPPBY-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC(=CC=1OC1C=CC(=CC=1)O)[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 324.04200
• Monoisotopic Mass: 324.04160728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 130Ų

Experimental Properties

• PSA: 129.83000
• LogP: 4.14120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4’-Hydroxy Nimesulide

4’-Hydroxy Nimesulide: A Comprehensive Overview

4’-Hydroxy Nimesulide, identified by the CAS number 109032-22-6, is a compound of significant interest in the fields of pharmacology and drug development. This compound is a derivative of nimesulide, a well-known nonsteroidal anti-inflammatory drug (NSAID) with analgesic and antipyretic properties. The hydroxylation at the 4’ position introduces unique chemical and pharmacological characteristics, making it a subject of extensive research.

The structural modification in 4’-Hydroxy Nimesulide enhances its solubility and bioavailability, which are critical factors in drug design. Recent studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant activities, surpassing those of its parent compound in certain experimental models. These findings underscore its potential as a novel therapeutic agent for conditions such as arthritis, inflammatory bowel disease, and neurodegenerative disorders.

One of the most promising aspects of 4’-Hydroxy Nimesulide is its ability to selectively inhibit cyclooxygenase (COX) enzymes. Unlike traditional NSAIDs that non-selectively inhibit both COX-1 and COX-2, this compound shows a higher affinity for COX-2, which is primarily responsible for inflammation. This selectivity reduces the risk of gastrointestinal side effects, a common concern with conventional NSAIDs. Recent clinical trials have highlighted its efficacy in reducing pain and inflammation in patients with osteoarthritis, with minimal adverse effects.

In addition to its anti-inflammatory properties, 4’-Hydroxy Nimesulide has shown potential in modulating cellular signaling pathways involved in cancer progression. Preclinical studies suggest that it inhibits the proliferation of cancer cells by inducing apoptosis and suppressing angiogenesis. These findings have sparked interest in exploring its role as an adjunct therapy in oncology, particularly for cancers resistant to conventional treatments.

The synthesis of 4’-Hydroxy Nimesulide involves a multi-step process that includes hydroxylation of the parent nimesulide molecule. Researchers have optimized this process to achieve high yields and purity, ensuring scalability for large-scale production. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to confirm the compound's identity and purity.

The pharmacokinetic profile of 4’-Hydroxy Nimesulide has been extensively studied, revealing favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its half-life is significantly longer than that of nimesulide, allowing for less frequent dosing regimens. This attribute enhances patient compliance and reduces the likelihood of therapeutic failure due to missed doses.

In terms of safety, preclinical toxicological studies indicate that 4’-Hydroxy Nimesulide has a wide therapeutic index with no significant organ toxicity at therapeutic doses. Long-term toxicity studies are currently underway to further assess its safety profile for chronic use.

The development of 4’-Hydroxy Nimesulide represents a significant advancement in NSAID research, offering improved efficacy and safety compared to existing therapies. As research continues to uncover its full potential, this compound holds promise as a versatile tool in treating a wide range of inflammatory and degenerative diseases.